Cas no 2227879-86-7 (rac-(1R,3S)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropan-1-amine
• CAS No: 2227879-86-7
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5905945
• PubChem ID: 165650766
• Update Time: 2025-10-18

rac-(1R,3S)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropan-1-amine
• EN300-1812015
• 2227879-86-7

• Inchi： 1S/C8H13N3/c1-8(2)6(7(8)9)5-3-4-10-11-5/h3-4,6-7H,9H2,1-2H3,(H,10,11)/t6-,7-/m0/s1
• InChI Key： NHDOIBKOLWYHIH-BQBZGAKWSA-N
• SMILES： N[C@H]1[C@H](C2=CC=NN2)C1(C)C

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.7Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropan-1-amine

Professional Introduction to Rac-(1R,3S)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropan-1-amine (CAS No. 2227879-86-7)

Rac-(1R,3S)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropan-1-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This organoheterocyclic molecule belongs to the cyclopropane class, which is known for its strained three-membered ring structure, often contributing to enhanced binding affinity and metabolic stability in drug candidates. The presence of a pyrazole moiety further enhances its pharmacological relevance, as pyrazole derivatives are widely recognized for their role in various therapeutic applications.

The compound with the CAS number 2227879-86-7 has been extensively studied for its potential applications in medicinal chemistry. Its molecular structure incorporates a chiral center at the (1R,3S) configuration, which is crucial for determining its stereochemical properties and biological interactions. The dimethyl substitution on the cyclopropane ring adds another layer of complexity, influencing both the electronic and steric environment of the molecule. This combination of structural features makes Rac-(1R,3S)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropan-1-amine a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between this compound and biological targets. The pyrazole ring in particular has been identified as a key pharmacophore, capable of engaging with various enzymes and receptors. Studies have suggested that such heterocyclic compounds may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them attractive for the development of anti-inflammatory agents. Additionally, the cyclopropane moiety has been shown to enhance binding affinity due to its rigid structure, which can improve drug-receptor interactions.

The synthesis of Rac-(1R,3S)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropan-1-amine involves a multi-step process that requires precise control over reaction conditions to achieve high enantiomeric purity. The use of chiral auxiliaries or catalysts is often necessary to ensure the correct stereochemical outcome. Advances in asymmetric synthesis have made it possible to produce this compound with high yields and minimal racemization, which is critical for pharmaceutical applications where enantiomeric purity can significantly impact efficacy and safety.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The pyrazole-cyclopropane hybrid structure has not been extensively explored in drug development, providing a unique opportunity to discover novel therapeutic agents. Preclinical studies have begun to uncover promising results regarding its biological activity. For instance, preliminary data suggest that Rac-(1R,3S)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropan-1-amine may exhibit inhibitory effects on certain kinases involved in cancer progression. These findings align with the growing interest in kinase inhibitors as targeted therapies for various malignancies.

The compound's potential extends beyond oncology; it has also shown promise in models of neurodegenerative diseases. The pyrazole ring is known to interact with central nervous system (CNS) receptors, suggesting that this molecule could modulate neurotransmitter systems relevant to conditions such as Alzheimer's disease or Parkinson's disease. While much of the research is still in its early stages, these preliminary findings highlight the compound's broad therapeutic potential.

In addition to its biological activities, Rac-(1R,3S)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropan-1-amine exhibits interesting physicochemical properties that make it an attractive candidate for drug development. Its molecular weight and lipophilicity profile are favorable for oral bioavailability, while its rigid structure provides stability against metabolic degradation. These characteristics are often sought after in lead compounds that are intended for further optimization.

The future direction of research on this compound will likely involve both computational and experimental approaches. High-throughput screening (HTS) will be employed to identify potential biological targets and assess activity profiles across a wide range of diseases. Meanwhile, medicinal chemists will focus on optimizing the structure to enhance potency, selectivity, and pharmacokinetic properties. Collaborative efforts between academia and industry will be crucial in translating these findings into clinical applications.

As our understanding of complex biological systems continues to evolve, compounds like Rac-(1R,3S)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropan-1-amine will play an increasingly important role in drug discovery and development. Their unique structural features and promising biological activities make them valuable tools for researchers seeking to develop novel therapeutics. With continued investment in research and development, this compound has the potential to contribute significantly to advancements in medicine.